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Compound of Interest

Compound Name: Hpk1-IN-18

Cat. No.: B12423227 Get Quote

Essential Safety and Handling Guide for Hpk1-
IN-18
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of the potent kinase

inhibitor, Hpk1-IN-18.

This guide provides immediate, essential safety and logistical information for laboratory

personnel working with Hpk1-IN-18. Adherence to these procedures is critical to ensure

personal safety and minimize environmental contamination.

Hazard Identification and Engineering Controls
Hpk1-IN-18 is a potent hematopoietic progenitor kinase 1 (HPK1) inhibitor.[1] While specific

toxicology data is limited, as a potent small molecule kinase inhibitor, it should be handled as a

potentially hazardous compound. The primary routes of exposure are inhalation of aerosolized

powder and dermal contact. The Safety Data Sheet (SDS) for Hpk1-IN-18 indicates that it is

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]

Engineering Controls are the first line of defense in minimizing exposure.
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Control Measure Specification Purpose

Ventilation
Chemical Fume Hood or Class

II Biosafety Cabinet

To contain powders and

aerosols during handling and

weighing.

Containment
Glove box or similar isolation

equipment

Recommended for handling

larger quantities or for

procedures with a high

potential for aerosolization.

Safety Equipment
Accessible safety shower and

eye wash station

For immediate

decontamination in case of

accidental exposure.[2]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving Hpk1-IN-18 to ensure the

appropriate level of PPE is selected. The following table summarizes the recommended PPE.
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PPE Category Item Specification Rationale

Hand Protection
Disposable Nitrile

Gloves

Minimum 5-mil

thickness, double-

gloving

recommended.

Provides a barrier

against dermal

absorption. Nitrile

offers good resistance

to common laboratory

solvents.[3] Change

gloves immediately if

contaminated.

Eye Protection
Safety Goggles with

Side-Shields
ANSI Z87.1 certified

Protects eyes from

splashes and airborne

particles.[2]

Body Protection

Disposable, Solid-

Front Lab Coat with

Cuffed Sleeves

Polypropylene or

similar non-woven

material

Prevents

contamination of

personal clothing.

Respiratory Protection
NIOSH-approved N95

or higher respirator

Required when

handling the powder

outside of a certified

fume hood or

biosafety cabinet.

Protects against

inhalation of fine

particles.[4][5]

Glove Selection and Breakthrough Times
As Hpk1-IN-18 is often dissolved in solvents like Dimethyl Sulfoxide (DMSO) for experimental

use, understanding glove breakthrough times for the solvent is critical.
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Glove Material Solvent
Breakthrough Time
(minutes)

Recommendation

Nitrile
Dimethyl Sulfoxide

(DMSO)
>480[6][7][8]

Excellent: Suitable for

handling Hpk1-IN-18

in DMSO solutions for

extended periods.

Latex
Dimethyl Sulfoxide

(DMSO)
1.5 - 2 hours[9]

Fair: Use with caution

for short-duration

tasks only. Change

gloves frequently.

Note: Breakthrough times are indicative and can vary based on glove thickness, manufacturer,

and specific laboratory conditions. Always inspect gloves for any signs of degradation.

Respiratory Protection Details
The selection of a respirator depends on the potential for aerosol generation and the

concentration of the hazardous substance.
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Respirator Type
Assigned Protection
Factor (APF)

When to Use

N95 Filtering Facepiece

Respirator
10[4][10][11]

For weighing and handling

small quantities of powder

where aerosolization is

minimal but possible.

Half-Mask Elastomeric

Respirator with P100 filters
10[10]

Offers a better face seal and

higher filtration efficiency for

particulates. Suitable for tasks

with a moderate risk of

aerosolization.

Powered Air-Purifying

Respirator (PAPR) with HEPA

filters

25 - 1,000[4][5]

Recommended for handling

large quantities of powder,

cleaning up spills, or when a

higher level of protection is

required.

Safe Handling and Operational Procedures
Receiving and Unpacking:

Inspect the package for any signs of damage upon receipt.

Wear appropriate PPE (lab coat, safety glasses, and nitrile gloves) when unpacking.

Verify the container label matches the order information.

Store the compound according to the manufacturer's recommendations, typically at -20°C for

the powder and -80°C for solutions in solvent.[2]

Weighing and Solution Preparation:

Perform all manipulations of powdered Hpk1-IN-18 within a certified chemical fume hood or

a Class II biosafety cabinet to contain any airborne particles.

Use a dedicated set of spatulas and weighing papers.
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Clean the balance and surrounding surfaces with a suitable solvent (e.g., 70% ethanol) after

each use.

When preparing solutions, add the solvent to the powdered compound slowly to minimize

aerosolization.

Experimental Use:

Clearly label all solutions containing Hpk1-IN-18 with the compound name, concentration,

solvent, and date of preparation.

Handle all solutions within a fume hood.

Use Luer-Lok syringes and needles to prevent accidental disconnection and spills.

Disposal Plan
All waste contaminated with Hpk1-IN-18 must be disposed of as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Contaminated gloves, lab coats, weighing

papers, and other disposable materials should

be collected in a clearly labeled, sealed

hazardous waste bag.

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Sharps

Needles and syringes used to handle Hpk1-IN-

18 solutions should be disposed of in a

designated sharps container for hazardous

chemical waste.

Emergency Procedures
Spill Response:
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Small Spill (Powder):

Gently cover the spill with absorbent paper towels to avoid raising dust.

Wet the paper towels with a suitable solvent (e.g., 70% ethanol) to dampen the powder.

Wipe the area from the outside in, and place all contaminated materials in a sealed

hazardous waste bag.

Clean the area with soap and water.

Small Spill (Liquid):

Absorb the spill with absorbent pads or spill pillows.

Wipe the area with a suitable solvent and then with soap and water.

Collect all contaminated materials in a sealed hazardous waste bag.

Large Spill:

Evacuate the area and restrict access.

Alert your institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up a large spill without proper training and equipment.

Personnel Exposure:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove any contaminated clothing.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an eyewash station.

Inhalation: Move to fresh air immediately.

Ingestion: Do NOT induce vomiting.
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In all cases of personnel exposure, seek immediate medical attention and report the incident to

your supervisor and EHS department.

Visual Guide to Personal Protective Equipment
Workflow
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PPE Workflow for Handling Hpk1-IN-18

Preparation

Handling Procedure

Decontamination & Disposal

Enter Lab

Don Lab Coat

Don Safety Goggles

Don Inner Gloves

Don Outer Gloves

Handle Hpk1-IN-18

Dispose Outer Gloves

Wipe Surfaces

Dispose Inner Gloves

Wash Hands

Remove Goggles

Remove Lab Coat

Exit Lab

Click to download full resolution via product page

Caption: PPE donning and doffing sequence for handling Hpk1-IN-18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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